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Cat. No.: B13257556

Get Quote

Executive Summary
2-Chloro-6-formyl-3-nitrobenzoic acid is a densely functionalized scaffold used in the

synthesis of complex pharmaceutical agents.[1] Its structural verification is challenging due to

the steric crowding of substituents (Chloro, Nitro, Formyl, Carboxyl) around the benzene ring.

[1]

This guide provides a comparative analysis of the molecule’s 13C NMR signature against its

primary synthetic precursors and regioisomeric alternatives. It establishes a Self-Validating

Protocol to distinguish the target product from impurities like 2-chloro-6-methyl-3-nitrobenzoic

acid (precursor) and 2-chloro-3-nitrobenzoic acid (de-formylated analog).

Key Identification Markers
Formyl Carbon (C=O): Distinctive downfield signal (~188 ppm).

Carboxyl Carbon (COOH): Characteristic acid signal (~166 ppm).

C-NO2 Bearing Carbon: Deshielded aromatic signal (~148 ppm).[1]
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Methodology & Protocol
Sample Preparation
Due to the presence of both nitro and carboxyl groups, the molecule exhibits high polarity.

Solvent Selection:DMSO-d6 is the mandatory standard. It prevents aggregation and ensures

full solubility compared to CDCl3.

Concentration: 30–50 mg in 0.6 mL solvent.

Temperature: 298 K (25°C).

Acquisition Parameters (Standard 100 MHz Carbon
Frequency)

Pulse Sequence: Proton-decoupled 13C (zgpg30).

Relaxation Delay (D1): 2.0 – 5.0 seconds (Critical for quaternary carbons C1, C2, C3, C6).

Scans (NS): Minimum 1024 scans to resolve low-intensity quaternary peaks.

Structural Assignment & Predictive Data[1][2]
The following table details the predicted chemical shifts based on substituent additivity rules

and analogous polysubstituted benzoates.

Table 1: Predicted 13C NMR Chemical Shifts (DMSO-d6)
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Carbon
Position

Assignment
Predicted Shift
(δ, ppm)

Signal Type
Structural
Diagnostic

C-7 Formyl (CHO) 188.5 ± 2.0 CH

Primary

Indicator:

Confirms

oxidation of

methyl group.[1]

C-8
Carboxyl

(COOH)
166.0 ± 2.0 Quaternary

Broad peak;

confirms acid

functionality.

C-3 C-NO2 148.0 ± 3.0 Quaternary

Deshielded by

strong electron-

withdrawing

NO2.

C-2 C-Cl 128.0 ± 3.0 Quaternary

Shielding effect

of Cl relative to

NO2/COOH.

C-6 C-CHO 136.0 ± 2.0 Quaternary
Ortho to formyl

group.[1]

C-1 C-COOH 138.0 ± 2.0 Quaternary
Ipso to carboxyl

group.[1]

C-5 Aromatic C-H 132.0 ± 2.0
CH (High

Intensity)

Ortho to CHO;

doublet in non-

decoupled

spectrum.

C-4 Aromatic C-H 125.0 ± 2.0
CH (High

Intensity)

Ortho to NO2;

doublet in non-

decoupled

spectrum.
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Note: Shifts may vary ±1-2 ppm depending on concentration and water content in DMSO-d6.

Comparative Performance Analysis
This section compares the target molecule against "Alternative" structures—specifically the

starting material and potential side-products—to define pass/fail criteria for purity.[1]

Scenario A: Target vs. Precursor (Reaction Monitoring)
Precursor:2-Chloro-6-methyl-3-nitrobenzoic acid Process: Oxidation of Methyl to Formyl.

Feature
Target Product
(Aldehyde)

Precursor (Methyl) Diagnostic Action

185-190 ppm Present (Strong) Absent
Pass: Aldehyde

formed.[1]

15-20 ppm Absent Present (CH3)
Fail: Incomplete

oxidation.

C-6 Shift ~136 ppm (Ipso-CHO) ~132 ppm (Ipso-CH3)
Secondary

confirmation.[1]

Scenario B: Target vs. Des-Formyl Impurity
Impurity:2-Chloro-3-nitrobenzoic acid (Loss of formyl group or incomplete formylation).[1]
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Feature Target Product
Des-Formyl
Impurity

Diagnostic Action

Total Signals 8 Carbons 7 Carbons Count peaks.[1]

Formyl Peak Present (~188 ppm) Absent Critical check.

Symmetry Asymmetric Asymmetric N/A

Visualization of Structural Logic
The following diagram illustrates the substituent effects governing the 13C NMR shifts.

Validation Logic

2-Chloro-6-formyl-3-nitrobenzoic acid
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Caption: Structural dissection of 13C NMR shifts highlighting the critical diagnostic peaks

(Formyl and Nitro-bearing carbons) for identification.

Experimental Validation Workflow
To ensure high-integrity data ("Trustworthiness"), follow this self-validating workflow:
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Run 1H NMR First: Confirm the presence of the aldehyde proton (~10.0–10.5 ppm, singlet).

If absent, do not proceed to 13C.

Run 13C NMR (Proton Decoupled):

Identify the two carbonyl peaks (166 ppm, 188 ppm).

Count the aromatic peaks. You must see 6 distinct signals (4 quaternary, 2 CH).

Run DEPT-135 (Optional but Recommended):

Up/Positive: Aromatic CH (C4, C5).[2]

Up/Positive: Formyl CH (C7) (Depending on coupling, usually positive).

Invisible: Quaternary C (C1, C2, C3, C6, C8).

Result: This filters out the complex quaternary region, leaving only the protonated carbons

for easier counting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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